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Compound of Interest

Compound Name: Zincophorin

Cat. No.: B1251523

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthesis of zincophorin, a
polyketide antibiotic produced by Streptomyces griseus. The document details the genetic
basis of zincophorin production, the enzymatic pathway, and relevant experimental protocols
for its study. Quantitative data are presented in tabular format for clarity, and key pathways and
workflows are visualized using Graphviz diagrams.

Introduction to Zincophorin

Zincophorin is a polyketide ionophore antibiotic discovered in 1984 from Streptomyces
griseus.[1] It exhibits potent activity against Gram-positive bacteria, including pathogenic
species such as Clostridium perfringens and Streptococcus pneumoniae.[1] The antibiotic and
cytotoxic effects of zincophorin are associated with its carboxylic acid group, and esterification
of this group abolishes its biological activity.[1] The complex structure of zincophorin has also
made it a target for total synthesis.

The Zincophorin Biosynthetic Gene Cluster

The genetic blueprint for zincophorin biosynthesis is located within a 73.5 kbp contiguous
stretch of DNA on the chromosome of Streptomyces griseus HKI 0741.[1] This biosynthetic
gene cluster (BGC) contains 13 open reading frames (ORFs) that encode the enzymes and
regulatory proteins required for zincophorin production. The core of this BGC is a set of seven
polyketide synthase (PKS) genes, designated zinA through zinG.[1]
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The organization of the zincophorin BGC is depicted below:

Zincophorin Biosynthesis Gene Cluster (zin)

2inR1 2inR2 2inT 2inA 2inB 2inC 2inD 2inE 2inF 2inG 2inH 9 )
(Regulator) (Regulator) (Transporter) (PKS) [GS) (PKS) (PKS) (PKS) (PKS) (PKS) (Hydrolase)

Proposed Biosynthetic Pathway of Zincophorin

Propionyl-CoA 3x Malonyl-CoA 8x Methylmalonyl-CoA
(Starter Unit) (Extender Units) (Extender Units)

ZinA-ZinG PKS Assembly Line

hain elongation and modification

Pre-zincophorin

Enigmatic
Intramolecular
Cyclization

Zincophorin

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1251523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Workflow for BGC Identification and Annotation
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6. Propose Biosynthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Aguide to genome mining and genetic manipulation of biosynthetic gene clusters in
Streptomyces [jmicrobiol.or.kr]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Biosynthesis of
Zincophorin in Bacteria]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1251523#biosynthesis-pathway-of-zincophorin-in-
bacteria]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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